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Compound of Interest

Compound Name: 3-Bromo-o-toluidine

Cat. No.: B1266185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-o-toluidine, also known as 3-bromo-2-methylaniline, is an important halogenated

aromatic amine. Its unique structural features make it a valuable building block in organic

synthesis, particularly in the development of novel pharmaceutical compounds. This technical

guide provides a comprehensive overview of the chemical properties, synthesis, and

applications of 3-bromo-o-toluidine, with a focus on its relevance to drug discovery and

development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Bromo-o-toluidine is presented

below. These data are essential for its handling, characterization, and use in chemical

reactions.
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Property Value Reference

IUPAC Name 3-Bromo-2-methylaniline [1]

Synonyms
3-Bromo-o-toluidine, 2-Amino-

6-bromotoluene
[1]

CAS Number 55289-36-6 [1][2]

Molecular Formula C₇H₈BrN [3]

Molecular Weight 186.05 g/mol [3]

Appearance Colorless to brown clear liquid [1]

Boiling Point 248 °C (lit.) [2][4]

Density 1.51 g/mL at 25 °C (lit.) [2][4]

Refractive Index n20/D 1.619 (lit.) [2][3]

Solubility Sparingly soluble in water. [5]

Flash Point 110 °C [3]

Experimental Protocols
Synthesis of 3-Bromo-o-toluidine from 2-Bromo-6-
nitrotoluene
A common and efficient method for the synthesis of 3-bromo-o-toluidine involves the

reduction of 2-bromo-6-nitrotoluene.[2]

Materials:

2-Bromo-6-nitrotoluene

Stannous dichloride dihydrate (SnCl₂·2H₂O)

Ethanol

Saturated aqueous sodium bicarbonate solution
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Ethyl acetate

Diatomaceous earth

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask, dissolve 2-bromo-6-nitrotoluene (1.0 eq) in ethanol.

Add stannous dichloride dihydrate (5.0 eq) to the solution.

Heat the reaction mixture to 80°C and stir for 3 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, remove the ethanol by rotary evaporation.

Adjust the pH of the residue to approximately 8 with a saturated aqueous sodium

bicarbonate solution.

Filter the mixture through a pad of diatomaceous earth, and wash the filter cake with ethyl

acetate.

Separate the organic layer from the combined filtrate and wash it with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield 3-bromo-o-toluidine.[2]

Applications in Drug Development
3-Bromo-o-toluidine serves as a key intermediate in the synthesis of various pharmaceutical

agents. Its chemical structure allows for further functionalization to create complex molecules

with specific biological activities.

Notably, it is a precursor in the synthesis of potent and selective Bruton's tyrosine kinase (BTK)

inhibitors.[6] BTK is a validated therapeutic target for B-cell malignancies and autoimmune

diseases. Additionally, 3-bromo-o-toluidine has been utilized in the development of
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sphingosine-1-phosphate 1 (S1P1) receptor agonists, which have therapeutic potential in

autoimmune diseases such as multiple sclerosis.[6]

The following diagram illustrates a generalized synthetic pathway where 3-bromo-o-toluidine
is a crucial starting material for a hypothetical drug candidate.

3-Bromo-o-toluidine Intermediate 1

Reaction 1
(e.g., Buchwald-Hartwig

 amination)
Intermediate 2

Reaction 2
(e.g., Cyclization)

Drug Candidate

Reaction 3
(e.g., Final modification)

Click to download full resolution via product page

Synthetic pathway from 3-Bromo-o-toluidine.

Safety and Handling
3-Bromo-o-toluidine should be handled with care in a well-ventilated fume hood. It is harmful

if swallowed or in contact with skin and causes skin and eye irritation.[1] Appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn

at all times. Store the compound in a cool, dark, and dry place under an inert atmosphere.[2]

Conclusion
3-Bromo-o-toluidine is a versatile and valuable chemical intermediate with significant

applications in organic synthesis, particularly in the field of drug discovery. Its well-defined

chemical properties and synthetic accessibility make it an attractive starting material for the

construction of complex molecular architectures with desired biological functions. A thorough

understanding of its chemistry and safe handling practices is crucial for its effective utilization in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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